Cas no 951547-35-6 (3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea
• CAS No: 951547-35-6
• MF: C₂₀H₂₄N₆O₅
• MW: 428.441763877869
• CID: 6336405
• PubChem ID: 18565957
• Update Time: 2025-06-14

3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea
• AKOS002058581
• 1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea
• 951547-35-6
• F2072-0089
• 1-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-3-(3,4,5-trimethoxyphenyl)urea
• 3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea

• Inchi： 1S/C20H24N6O5/c1-5-31-15-8-6-14(7-9-15)26-18(23-24-25-26)12-21-20(27)22-13-10-16(28-2)19(30-4)17(11-13)29-3/h6-11H,5,12H2,1-4H3,(H2,21,22,27)
• InChI Key： RVGYNDOATHZEPV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(CNC(NC2C=C(C(=C(C=2)OC)OC)OC)=O)=NN=N1

Computed Properties

• Exact Mass: 428.18081789g/mol
• Monoisotopic Mass: 428.18081789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 122Ų

Additional information on 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea

Comprehensive Analysis of 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea (CAS No. 951547-35-6)

The compound 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea, identified by its CAS No. 951547-35-6, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This urea derivative features a unique combination of a tetrazole ring and a trimethoxyphenyl group, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given its structural resemblance to other bioactive molecules.

One of the most intriguing aspects of this compound is its molecular design. The presence of the 4-ethoxyphenyl moiety and the 1,2,3,4-tetrazol-5-ylmethyl group suggests potential interactions with biological targets such as enzymes or receptors. The 3,4,5-trimethoxyphenyl segment further enhances its binding affinity, which is a common feature in many pharmacologically active compounds. This combination of functional groups makes CAS No. 951547-35-6 a subject of ongoing research in the development of novel therapeutics.

In recent years, the scientific community has shown growing interest in tetrazole-containing compounds due to their versatility in drug design. The 1H-1,2,3,4-tetrazole ring, in particular, is known for its metabolic stability and ability to mimic carboxylic acids, making it a valuable scaffold in medicinal chemistry. The incorporation of this ring into 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea could explain its potential bioactivity and pharmacological properties.

Another area of interest is the compound's potential role in cancer research. The trimethoxyphenyl group is frequently found in molecules that exhibit anti-proliferative effects, and its inclusion in this compound suggests possible applications in oncology. Researchers are exploring whether CAS No. 951547-35-6 could inhibit key pathways involved in tumor growth, such as angiogenesis or cell cycle regulation. Preliminary studies have indicated that similar structures show promise in preclinical models, though further validation is required.

The synthesis of 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea involves multi-step organic reactions, highlighting the complexity of its chemical architecture. Key steps include the formation of the tetrazole ring and the subsequent coupling with the urea moiety. These synthetic challenges have spurred interest in developing more efficient methodologies, which could facilitate larger-scale production for further studies.

From a drug discovery perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties are critical. Early computational analyses suggest that CAS No. 951547-35-6 may exhibit favorable pharmacokinetic profiles, such as moderate solubility and permeability. However, experimental data are needed to confirm these predictions and assess its suitability for in vivo studies.

Given the rising demand for targeted therapies, 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea represents an exciting avenue for exploration. Its unique structure aligns with current trends in precision medicine, where molecules are designed to interact with specific biological targets. As research progresses, this compound could emerge as a lead candidate for treating diseases with high unmet medical needs.

In conclusion, CAS No. 951547-35-6 is a fascinating molecule with significant potential in pharmaceutical research. Its combination of a tetrazole ring, ethoxyphenyl group, and trimethoxyphenylurea scaffold offers multiple avenues for therapeutic development. As scientists continue to unravel its biological activities and optimize its properties, this compound may play a pivotal role in advancing modern medicine.